Cas no 101-75-7 (4-(Phenylazo)diphenylamine)

• Product Name: 4-(Phenylazo)diphenylamine
• CAS No: 101-75-7
• MF: C₁₈H₁₅N₃
• MW: 273.331803560257
• MDL: MFCD00003023
• CID: 81824
• PubChem ID: 87574399
• Update Time: 2024-11-04

4-(Phenylazo)diphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Phenylazo)- diphenylamine
• 4-(Phenylazo)diphenylamine
• 4-Phenylazodiphenylamine
• 4-Anilinoazobenzene
• N-phenyl-4-phenyldiazenylaniline
• N-Phenyl-4-phenylazoaniline
• Nsc 74774
• 4-Azobenzeneaniline
• 4-anilino-azobenzen
• Azobenzene, 4-anilino-
• BENZENEAZODIPHENYLAMINE
• P-PHENYLAZODIPHENYLAMINE
• 4- phenazodiphenylamine
• 4-(phenylamino)azobenzene
• 4-BENZENEAZODIPHENYLAMINE
• Benzenamine, N-phenyl-4-(phenylazo)-
• N-Phenyl-4-aminoazobenzene
• DIPHENYLAMINE, 4-(PHENYLAZO)-
• N-Phenyl-4-(phenylazo)aniline
• Benzenamine, N-phenyl-4-(2-phenyldiazenyl)-
• phenyl[4-(phenyldiazenyl)phenyl]amine
• NSC74774
• p-Phenazodiphenylamine
• benzeneazodi
• FT-0616848
• Q15726126
• ?4-(PHENYLAZO)DIPHENYLAMINE
• N-Phenyl-4-(phenyldiazenyl)aniline
• Benzenamine,N-phenyl-4-(2-phenyldiazenyl)-
• BTB 10542
• 4(phenylazo)diphenylamine
• N-Phenyl-4-[phenyldiazenyl]aniline
• AI3-15296
• MFCD00003023
• 83374-91-8
• VXLFYNFOITWQPM-UHFFFAOYSA-N
• (E)-N-phenyl-4-(phenyldiazenyl)aniline
• SCHEMBL61806
• AKOS024302282
• NCIOpen2_004096
• P0146
• EINECS 202-972-3
• DTXSID1059238
• BRN 0749359
• CS-0204670
• D91913
• VXLFYNFOITWQPM-QZQOTICOSA-N
• SY011164
• J-000489
• N-Phenyl-4-(2-phenyldiazenyl)benzenamine
• NS00015804
• HY-W142631
• FS-4365
• 101-75-7
• 4-(Phenylazo)diphenylamine, 97%
• WLN: RNUNR DMR
• NSC-74774
• N-phenyl-4-(2-phenyldiazen-1-yl)aniline

• MDL： MFCD00003023
• Inchi： 1S/C18H15N3/c1-3-7-15(8-4-1)19-16-11-13-18(14-12-16)21-20-17-9-5-2-6-10-17/h1-14,19H/b21-20+
• InChI Key： VXLFYNFOITWQPM-QZQOTICOSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC(=CC=1)/N=N/C1C=CC=CC=1
• BRN： 0749359

Computed Properties

• Exact Mass: 273.12700
• Monoisotopic Mass: 273.126597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 36.8
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Orange powder.
• Density: 1.0332 (rough estimate)
• Melting Point: 86.0 to 90.0 deg-C
• Boiling Point: 406.35°C (rough estimate)
• Flash Point: 227.0±24.0 °C
• Refractive Index: 1.5480 (estimate)
• Solubility: Solubility Insoluble in water; soluble in ethanol, methanol
• PSA: 36.75000
• LogP: 5.91860
• pka: 0.42(at 25℃)
• λmax: 411nm, 272nm
• PH: Red (1.2) to yellow (2.5)
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Phenylazo)diphenylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：JK0185000
• Hazardous Material Identification：
• Safety Term：S26-S36
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes